![molecular formula C12H15N3O3S2 B7345398 1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide](/img/structure/B7345398.png)
1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide, also known as BZM, is a compound that belongs to the family of benzothiadiazole derivatives. It has been widely studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide is not fully understood. However, it is believed that this compound exerts its effects by reacting with ROS and modulating protein-protein interactions. This compound has been shown to selectively react with superoxide anion and hydroxyl radical, two of the most reactive ROS species. By reacting with ROS, this compound can prevent oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its ability to detect ROS and modulate protein-protein interactions, this compound has been shown to have anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide is its high selectivity and sensitivity for ROS detection. This compound has been shown to selectively react with superoxide anion and hydroxyl radical, while exhibiting minimal reactivity towards other ROS species. This makes this compound a valuable tool for studying the role of ROS in various biological processes.
However, one of the limitations of this compound is its low water solubility, which can limit its applicability in aqueous environments. Additionally, this compound has been shown to exhibit some toxicity towards cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide. One potential direction is the development of more water-soluble derivatives of this compound, which can increase its applicability in aqueous environments. Another potential direction is the use of this compound as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Finally, the development of new fluorescent probes based on the structure of this compound can further advance our understanding of ROS biology and its role in various physiological and pathological processes.
Synthesis Methods
The synthesis of 1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide involves the reaction of 2-aminobenzenesulfonamide with 2-chloro-1,3-benzothiazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with (3R)-oxan-3-ylmethanesulfonyl chloride to obtain the final product, this compound. The overall yield of the synthesis is approximately 60%.
Scientific Research Applications
1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. ROS are known to play a critical role in various physiological and pathological processes, including aging, cancer, and neurodegenerative diseases. This compound has been shown to selectively react with ROS and produce a fluorescent signal, which can be detected using fluorescence microscopy or spectroscopy.
Another potential application of this compound is its use as a modulator of protein-protein interactions. This compound has been shown to bind to the SH3 domain of the protein Nck1, which is involved in various signaling pathways. By binding to the SH3 domain, this compound can disrupt the protein-protein interaction and modulate the downstream signaling events.
properties
IUPAC Name |
1-(2,1,3-benzothiadiazol-4-yl)-N-[(3R)-oxan-3-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S2/c16-20(17,15-10-4-2-6-18-7-10)8-9-3-1-5-11-12(9)14-19-13-11/h1,3,5,10,15H,2,4,6-8H2/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBBFSRZWNIPLSO-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)NS(=O)(=O)CC2=CC=CC3=NSN=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](COC1)NS(=O)(=O)CC2=CC=CC3=NSN=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.